Cas no 54247-05-1 (1,3-Dinitrobenzene-d4)
1,3-Dinitrobenzene-d4 structure
Product Name:1,3-Dinitrobenzene-d4
CAS No:54247-05-1
MF:C6H4N2O4
MW:172.131608009338
CID:371994
PubChem ID:185765
Update Time:2025-04-19
1,3-Dinitrobenzene-d4 Chemical and Physical Properties
Names and Identifiers
-
- Benzene-1,2,3,5-d4,4,6-dinitro-
- 1,3-DINITROBENZENE, [D4]
- 1,2,3,5-tetradeuterio-4,6-dinitro-benzene
- 1,2,3,5-Tetradeuterio-4,6-dinitro-benzol
- 1,3-dinitro(2h4)benzene
- 1,3-Dinitrobenzene-d4
- 389366_ALDRICH
- AC1L4HHA
- AR-1B7076
- I01-16847
- KST-1B6433
- 1,3-Dinitro(~2~H_4_)benzene
- AKOS015889100
- 1,3-Dinitrobenzene-d4, 98 atom % D
- D98258
- 1,3-Dinitrobenzene D4
- DTXSID50969234
- m-Dinitrobenzene-d4
- 54247-05-1
- 1,2,3,5-tetradeuterio-4,6-dinitrobenzene
- Benzene-1,2,3,5-d4, 4,6-dinitro-
- Benzene-1,2,3,5-d4, 4,6-dinitro-; Benzene-1,2,3,5-d4, dinitro- (6CI); 4,6-Dinitrobenzene-1,2,3,5-d4; m-Dinitrobenzene-d4; 1,3-Dinitrobenzene D4
- 1,3-Dinitrobenzene (D4, 98%)
-
- Inchi: 1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H/i1D,2D,3D,4D
- InChI Key: WDCYWAQPCXBPJA-RHQRLBAQSA-N
- SMILES: [O-][N+](C1C([2H])=C([2H])C([2H])=C(C=1[2H])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 172.042
- Monoisotopic Mass: 172.042
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.6A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not available
- Density: 1.5±0.1 g/cm3
- Melting Point: 88-90 °C(lit.)
- Boiling Point: 297 °C(lit.)
- Flash Point: 150℃
- Refractive Index: 1.612
- Vapor Pressure: No data available
- Solubility: Not available
1,3-Dinitrobenzene-d4 Security Information
- Signal Word:Danger
- Hazard Statement: H330 (100%) H300 (100%) H310 (100%)
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 3443 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 5-26/27/28-33-40-50/53
- Safety Instruction: 22-36/37/39-45-61-60-36/37-28
-
Hazardous Material Identification:
- Storage Condition:Store at 4 ° C, -4 ° C is better
- Risk Phrases:5-26/27/28-33-40
1,3-Dinitrobenzene-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D679970-.25mg |
1,3-Dinitrobenzene-d4 |
54247-05-1 | .25mg |
45.00 | 2021-08-14 | ||
| TRC | D679970-.5mg |
1,3-Dinitrobenzene-d4 |
54247-05-1 | 5mg |
$87.00 | 2023-05-18 | ||
| TRC | D679970-2.5mg |
1,3-Dinitrobenzene-d4 |
54247-05-1 | 2.5mg |
$ 333.00 | 2023-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D874757-100mg |
1,3-Dinitrobenzene-d4 |
54247-05-1 | 98 atom % D | 100mg |
¥194.00 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D874757-500mg |
1,3-Dinitrobenzene-d4 |
54247-05-1 | 98 atom % D | 500mg |
¥824.00 | 2022-01-12 | |
| TRC | D679970-0.25mg |
1,3-Dinitrobenzene-d4 |
54247-05-1 | 0.25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D679970-250g |
1,3-Dinitrobenzene-d4 |
54247-05-1 | 250g |
$64.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 389366-1G |
1,3-Dinitrobenzene-d4 |
54247-05-1 | 1g |
¥870.07 | 2023-12-07 | ||
| Aaron | AR00DBBE-100mg |
1,3-DINITROBENZENE-D4 |
54247-05-1 | 98% | 100mg |
$39.00 | 2023-12-14 | |
| A2B Chem LLC | AG20094-5g |
1,3-DINITROBENZENE-D4 |
54247-05-1 | 98%+ | 5g |
$263.00 | 2024-04-19 |
1,3-Dinitrobenzene-d4 Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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